ethyl 2-{[(4-nitrophenyl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-nitrobenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C19H20N2O5S/c1-2-26-19(23)16-14-6-4-3-5-7-15(14)27-18(16)20-17(22)12-8-10-13(11-9-12)21(24)25/h8-11H,2-7H2,1H3,(H,20,22)
• InChI Key: ZXWCYIOENOXSIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H20N2O5S
• Molecular Weight: 388.4 g/mol

Description

This compound is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields. It is also known as 3-Amino-5-(4-nitrophenyl)-thiophene-2-carboxylic acid ethyl ester.

Synthesis Analysis

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry. Sharkawy et al. synthesized a series of thiophene incorporating pyrazolone moieties via diazo coupling of diazonium salt of 3-substituted-2-amino-4,5,6,7-tetrahydrobenzo[b]thiophenes.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. The molecular formula of the compound is C13H12N2O4S.

Chemical Reactions Analysis

Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Among all the synthesized derivatives, some compounds showed greater inhibitory effect against certain organisms.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Molecular Structure and Synthesis

Ethyl 2-{[(4-nitrophenyl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate exhibits a complex molecular structure, with various research highlighting its synthesis and molecular geometry. For example, studies have focused on the synthesis of related compounds, showcasing the intricate interactions and conformations within such molecules. One study synthesized a compound by reacting 2-amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carbonitrile with o-fluoronitrobenzene, revealing that the cyclohepta ring adopts a chair conformation with coplanar thiophene and nitrophenyl rings, and amino and carbonitrile groups (de Lima et al., 2010). Another study highlighted the synthesis of a new azo-Schiff base with related molecular structure, providing insights into the planar geometric structure of the compound and the presence of intermolecular hydrogen bonding (Menati et al., 2020).

Biological and Antimicrobial Activity

Research into the biological applications of compounds similar to this compound is extensive, with studies demonstrating antimicrobial and antioxidant properties. For instance, certain synthesized compounds showed notable antibacterial and antifungal properties, as well as significant antioxidant potential, which were confirmed through in vitro studies and docking studies (Raghavendra et al., 2016). Another study synthesized novel diarylsulfonylurea derivatives with related molecular structure, which exhibited broad-spectrum antitumor activity and moderate selectivity toward certain cancer cell lines, highlighting the potential of these compounds in pharmacological applications (El-Sherbeny et al., 2010).

Crystallography and Molecular Docking

The crystalline structure and molecular docking studies of compounds similar to this compound have been a subject of interest. Research has been dedicated to characterizing these compounds through techniques such as single-crystal X-ray diffraction, highlighting their crystallization in specific systems and providing detailed insights into their molecular geometry and intermolecular interactions. Additionally, molecular docking studies offer a deeper understanding of the binding interactions and potential bioactivity of these compounds (Fatima et al., 2022).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.

Mode of Action

It’s known that similar compounds interact with their targets and cause changes that lead to various biological activities . These activities can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Similar compounds have been found to affect a broad range of biochemical pathways, leading to diverse biological activities .

Result of Action

Similar compounds have been found to exhibit a wide range of biological activities , suggesting that this compound may have similar effects.

Safety and Hazards

The compound is harmful if swallowed or if inhaled. If swallowed, it is advised to call a poison center or doctor/physician if you feel unwell. If inhaled, the person should be removed to fresh air and kept comfortable for breathing.

Future Directions

Thiophene and its derivatives have attracted great interest in industry as well as academia due to their wide range of therapeutic properties. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.

Biochemical Analysis

Biochemical Properties

Thiophene derivatives are known to interact with a variety of enzymes and proteins

Cellular Effects

Thiophene derivatives have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects

Molecular Mechanism

It is likely that the compound exerts its effects through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation and changes in gene expression .